Cas no 90145-36-1 (1H-Pyrazole-5-carboxylic acid, 1-methyl-3,4-diphenyl-)

• Product Name: 1H-Pyrazole-5-carboxylic acid, 1-methyl-3,4-diphenyl-
• CAS No: 90145-36-1
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• CID: 793236
• PubChem ID: 71307605
• Update Time: 2025-04-19

1H-Pyrazole-5-carboxylic acid, 1-methyl-3,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 1-methyl-3,4-diphenyl-
• 2-methyl-4,5-diphenylpyrazole-3-carboxylic acid
• 90145-36-1
• 1-Methyl-3,4-diphenyl-1H-pyrazole-5-carboxylic acid
• J-504926
• DTXSID40745408

• Inchi： 1S/C17H14N2O2/c1-19-16(17(20)21)14(12-8-4-2-5-9-12)15(18-19)13-10-6-3-7-11-13/h2-11H,1H3,(H,20,21)
• InChI Key： DQWJJMCFBKQSGZ-UHFFFAOYSA-N
• SMILES： OC(C1=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=NN1C)=O

Computed Properties

• Exact Mass: 278.105527694g/mol
• Monoisotopic Mass: 278.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.1Ų